![molecular formula C19H29N3O6S B3979398 ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate](/img/structure/B3979398.png)
ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate
Overview
Description
Ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate, also known as E-64, is a potent cysteine protease inhibitor that has been widely used in scientific research. The compound was first synthesized in the 1970s and has since been used in a variety of studies, including those focused on cancer, inflammation, and infectious diseases.
Mechanism of Action
Ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate acts as a potent inhibitor of cysteine proteases by irreversibly binding to the active site of the enzyme. The compound contains a reactive Michael acceptor group that reacts with the thiol group of the cysteine residue in the active site of the enzyme, leading to the formation of a covalent bond. This results in the inhibition of the enzyme, preventing it from carrying out its normal functions.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific cysteine protease that is inhibited. For example, inhibition of cathepsin B has been shown to reduce the invasiveness of cancer cells, while inhibition of cathepsin S has been shown to reduce inflammation. This compound has also been shown to have antiviral and antibacterial effects, suggesting that it may have potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate in lab experiments is that it is a potent and specific inhibitor of cysteine proteases, making it a useful tool for studying the role of these enzymes in various cellular processes. However, one limitation of using this compound is that it irreversibly binds to the active site of the enzyme, making it difficult to study the effects of reversible inhibition. Additionally, the compound has been shown to have some cytotoxic effects, which may limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate. One area of interest is the development of new analogs of the compound that may have improved potency or selectivity for specific cysteine proteases. Additionally, there is interest in studying the effects of this compound on other cellular processes beyond cysteine protease inhibition, such as autophagy and apoptosis. Finally, there is potential for this compound to be developed into a therapeutic agent for a range of diseases, although further research is needed to explore this possibility.
Conclusion
In conclusion, this compound is a potent cysteine protease inhibitor that has been widely used in scientific research. The compound has a well-established synthesis method and has been shown to have a range of scientific research applications. This compound irreversibly binds to the active site of cysteine proteases, leading to a range of biochemical and physiological effects. Although there are some limitations to using this compound in lab experiments, there are a number of potential future directions for research on the compound.
Scientific Research Applications
Ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate has been widely used in scientific research, particularly in studies focused on cysteine proteases. The compound has been shown to inhibit a variety of cysteine proteases, including cathepsin B, L, and S, which are involved in a range of cellular processes. This compound has been used in studies focused on cancer, inflammation, and infectious diseases, as well as in studies focused on the role of cysteine proteases in various physiological processes.
properties
IUPAC Name |
ethyl 4-[2-(4-ethoxy-N-methylsulfonylanilino)propanoyl]piperazine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O6S/c1-5-27-17-9-7-16(8-10-17)22(29(4,25)26)15(3)18(23)20-11-13-21(14-12-20)19(24)28-6-2/h7-10,15H,5-6,11-14H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRMYLNIGWHYJML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(C(C)C(=O)N2CCN(CC2)C(=O)OCC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.